Cas no 62001-36-9 (1H-BENZOTRIAZOLE-1-METHANAMINE, N-(3-METHYLPHENYL)-)

• Product Name: 1H-BENZOTRIAZOLE-1-METHANAMINE, N-(3-METHYLPHENYL)-
• CAS No: 62001-36-9
• MF: C₁₄H₁₄N₄
• MW: 238.28776216507
• CID: 3217487
• PubChem ID: 838411
• Update Time: 2025-04-21

1H-BENZOTRIAZOLE-1-METHANAMINE, N-(3-METHYLPHENYL)- Chemical and Physical Properties

Names and Identifiers

• 1H-BENZOTRIAZOLE-1-METHANAMINE, N-(3-METHYLPHENYL)-
• N-(benzotriazol-1-ylmethyl)-3-methylaniline
• N-(1H-1,2,3-benzotriazol-1-ylmethyl)-3-methylaniline
• 62001-36-9
• N-(1H-benzotriazol-1-ylmethyl)-3-methylaniline
• AKOS000547004
• AG-690/09703020
• (1H-1,2,3-Benzotriazol-1-ylmethyl)(3-methylphenyl)amine
• STK396394
• CBDivE_006266
• SCHEMBL2488109
• AB00074851-01

• Inchi： 1S/C14H14N4/c1-11-5-4-6-12(9-11)15-10-18-14-8-3-2-7-13(14)16-17-18/h2-9,15H,10H2,1H3
• InChI Key： ADECMSOXBODSSY-UHFFFAOYSA-N
• SMILES： N1(CNC2=CC=CC(C)=C2)C2=CC=CC=C2N=N1

Computed Properties

• Exact Mass: 238.121846464Da
• Monoisotopic Mass: 238.121846464Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 42.7Ų